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Compound of Interest

Compound Name: Boc-L-Leu-OH

Cat. No.: B558286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of N-tert-

Butoxycarbonyl-L-leucine (Boc-L-Leu-OH), a widely utilized protected amino acid in peptide

synthesis and pharmaceutical development.[1][2] This document outlines key quantitative data,

detailed experimental protocols for property determination, and a structural representation to

support research and development activities.

Core Physical Properties
Boc-L-Leu-OH is a white to off-white crystalline powder.[1][3][4] It is an essential building block

in the synthesis of peptides and proteins, where the tert-butyloxycarbonyl (Boc) protecting

group on the amino group of L-leucine prevents unwanted reactions during peptide chain

elongation.[4][5] The compound is also utilized in the development of various pharmaceuticals,

including those with anticancer and anti-inflammatory applications.[3]

Quantitative Data Summary
The physical properties of Boc-L-Leu-OH can vary depending on whether it is in its anhydrous

or monohydrate form. The following table summarizes the key quantitative data available for

both forms.
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Property Anhydrous Boc-L-Leu-OH
Boc-L-Leu-OH
Monohydrate

Molecular Formula C₁₁H₂₁NO₄[1][3][6]
C₁₁H₂₁NO₄ · H₂O[2][7] or

C₁₁H₂₃NO₅[8][9]

Molecular Weight 231.29 g/mol [1][6][10]
249.31 g/mol [2] or 249.30

g/mol [9]

Melting Point (°C) 85 - 99[3][10][11][12] 80 - 90[2][8] or 89[13]

Optical Rotation [α]²⁰/D
-25° ± 0.5° (c=2% in acetic

acid)[11]

-22.5° to -27.5° (c=2, glacial

acetic acid)[8]

Solubility

Soluble in methanol,

dimethylformamide (DMF),

chloroform, dichloromethane,

ethyl acetate, DMSO, and

acetone.[3][10] Insoluble or

sparingly soluble in water.[3][4]

[5]

Hydrophilic nature.[2]

Appearance
White, odorless, crystalline

powder.[1][3]
White to off-white powder.[2][7]

CAS Number 13139-15-6[3][4][6] 200936-87-4[2][8][9]

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of Boc-L-
Leu-OH.

Determination of Melting Point
The melting point of Boc-L-Leu-OH is determined using the capillary method with a melting

point apparatus.[14][15]

Methodology:
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Sample Preparation: A small amount of the dry, powdered Boc-L-Leu-OH is placed into a

capillary tube, which is sealed at one end.[14][16] The sample is packed down to a height of

approximately 3 mm.[17]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.[17]

Heating and Observation: The sample is heated at a controlled rate.[15] A preliminary rapid

heating can be done to determine an approximate melting range.[14] Subsequently, a new

sample is heated slowly, at a rate of approximately 2°C per minute, near the expected

melting point.[14]

Data Recording: The temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid are recorded as the melting point range.

[14] For a pure substance, this range is typically narrow.[18]

Determination of Specific Optical Rotation
The specific rotation is a measure of the compound's ability to rotate plane-polarized light and

is determined using a polarimeter.[19][20]

Methodology:

Solution Preparation: A solution of Boc-L-Leu-OH is prepared by accurately weighing a

specific amount of the compound and dissolving it in a known volume of a specified solvent

(e.g., acetic acid) to a precise concentration (c), typically in g/mL.[21][22]

Polarimeter Calibration: The polarimeter is turned on and allowed to warm up. A blank

measurement is taken with a polarimeter cell filled only with the solvent.[22]

Sample Measurement: The prepared solution is transferred to the polarimeter cell, ensuring

no air bubbles are present. The cell is placed in the polarimeter, and the observed optical

rotation (α) is measured.[19][22]

Calculation of Specific Rotation: The specific rotation ([α]) is calculated using the following

formula:[22]
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[α] = α / (l * c)

where:

α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/mL.

The temperature and the wavelength of the light source (typically the sodium D-line, 589 nm)

are also recorded.[21]

Determination of Solubility
The solubility of Boc-L-Leu-OH in various solvents is determined using the equilibrium

solubility method, often referred to as the shake-flask method.[23][24]

Methodology:

Sample Preparation: An excess amount of Boc-L-Leu-OH is added to a vial containing a

known volume of the solvent to be tested.[24]

Equilibration: The vial is sealed and agitated (e.g., using a shaker or stirrer) at a constant

temperature for a sufficient period to ensure equilibrium is reached between the dissolved

and undissolved solid.[23]

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation followed by filtration through a chemically inert filter.[23]

Quantification: The concentration of Boc-L-Leu-OH in the clear, saturated filtrate is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC). A calibration curve is generated using standard solutions of known

concentrations for accurate quantification.[23]

Data Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified

temperature.[23]
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Visualizations
Chemical Structure of Boc-L-Leu-OH
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Click to download full resolution via product page

Caption: Chemical structure of N-tert-Butoxycarbonyl-L-leucine (Boc-L-Leu-OH).
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Caption: Workflow for determining the physical properties of Boc-L-Leu-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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